Cas no 38072-88-7 (Pterolactam)

• Product Name: Pterolactam
• CAS No: 38072-88-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 316136
• PubChem ID: 181561
• Update Time: 2025-07-21

Pterolactam Chemical and Physical Properties

Names and Identifiers

• Pterolactam
• 5-methoxy-2-oxo pyrrolidine
• 5-Methoxy-2-pyrrolidinone
• [ "5-Methoxy-2-pyrrolidinone" ]
• CHEBI:173415
• FG-0405
• 2-Methoxy-3,4-dihydro-2H-pyrrol-5-ol
• 5-Methoxy-2-pyrrolidinone #
• 5-methoxypyrrolidinone
• AKOS006272183
• 2-Pyrrolidinone, 5-methoxy-, (+)-
• 5-methoxy pyrrolidin-2-one
• HY-N1567
• DTXSID20959021
• SCHEMBL441623
• MFCD00192270
• 63853-74-7
• CS-0017116
• CS-0255733
• 38072-88-7
• (+)-5-Methoxypyrrolidin-2-one
• EN300-204153
• 5-Methoxybutyrolactam
• FT-0620561
• 5-Methoxypyrrolidin-2-one
• DB-296228
• 5-Methoxy-2-oxopyrrolidine; 5-Methoxy-2-pyrrolidone;

• Inchi： 1S/C5H9NO2/c1-8-5-3-2-4(7)6-5/h5H,2-3H2,1H3,(H,6,7)
• InChI Key： VULIHENHKGDFAB-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(N1)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: -0.4

Experimental Properties

• Color/Form: Oil
• Density: 1.1
• Boiling Point: 268.5°Cat760mmHg
• Flash Point: 116.2°C
• Refractive Index: 1.46
• PSA: 38.33000
• LogP: 0.19770

Pterolactam Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on Pterolactam

Professional Introduction to Pterolactam (CAS No. 38072-88-7)

Pterolactam, identified by the chemical compound code CAS No. 38072-88-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal research. The study of Pterolactam has been extensively explored in recent years, particularly in the development of novel therapeutic agents and the investigation of biochemical pathways.

The molecular structure of Pterolactam consists of a lactam ring, which is a key feature that contributes to its reactivity and biological activity. This structural motif is commonly found in various bioactive compounds, making Pterolactam a subject of interest for synthetic chemists and pharmacologists. The lactam ring in Pterolactam facilitates interactions with biological targets, which has led to its exploration as a scaffold for drug design.

In recent years, research on Pterolactam has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled scientists to rapidly identify and optimize the pharmacological properties of Pterolactam. For instance, computational studies have suggested that modifications to the lactam ring can enhance the binding affinity of Pterolactam to specific protein targets, thereby improving its potential as a therapeutic agent.

One of the most promising areas of research involving Pterolactam is its application in the treatment of neurological disorders. Preliminary studies have indicated that derivatives of Pterolactam may exhibit neuroprotective properties, making them candidates for further investigation in conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly significant given the increasing prevalence of neurodegenerative disorders worldwide.

The synthesis of Pterolactam has also seen notable advancements. Modern synthetic techniques have allowed for the efficient production of high-purity Pterolactam, which is essential for both preclinical and clinical studies. Techniques such as catalytic hydrogenation and enzymatic resolution have been employed to optimize the synthetic route, ensuring scalability and cost-effectiveness for future applications.

The pharmacokinetic profile of Pterolactam is another critical aspect that has been studied extensively. Understanding how Pterolactam is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing safe and effective pharmaceutical formulations. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to characterize the metabolic pathways of Pterolactam, providing valuable insights into its behavior within biological systems.

In conclusion, the compound Pterolactam (CAS No. 38072-88-7) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in various therapeutic contexts. As research continues to evolve, it is anticipated that new applications and derivatives of Pterolactam will be discovered, contributing to advancements in medicine and biotechnology.